Cas no 1935085-52-1 (N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine
• CAS No: 1935085-52-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5863905
• PubChem ID: 130797133
• Update Time: 2025-07-01

N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine
• EN300-1804557
• 1935085-52-1

• Inchi： 1S/C8H15N/c1-7(3-4-7)8(9-2)5-6-8/h9H,3-6H2,1-2H3
• InChI Key： CEZAFTVAYGSFQT-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)C1(C)CC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine

Professional Introduction to N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine (CAS No. 1935085-52-1)

N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1935085-52-1, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry. The intricate arrangement of its molecular framework, featuring both cyclopropane and cyclopentane rings, makes it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine consists of a central cyclopropane ring substituted with a 1-methylcyclopropyl group and an amine functional group at the 1-position, further methylated at the nitrogen atom. This configuration imparts unique steric and electronic properties to the molecule, which are crucial for its interaction with biological targets. The presence of multiple stereocenters in the molecule also suggests potential for configurational isomers, each with distinct pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with structural motifs that mimic natural products or target specific enzymatic pathways. The N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine compound aligns well with this trend, as its complex cyclic system offers a scaffold that can be modified to enhance binding affinity and selectivity. For instance, modifications at the cyclopropyl ring or the amine substituent could lead to derivatives with improved pharmacokinetic properties or reduced toxicity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Preliminary studies have suggested that molecules with similar structural features may interact with neurotransmitter receptors or enzymes involved in synaptic transmission. The amine group in N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine provides a site for hydrogen bonding or ionic interactions, which could be exploited to enhance receptor binding. Furthermore, the methyl groups attached to the nitrogen atom and the cyclopropyl ring contribute to the overall lipophilicity of the molecule, influencing its ability to cross biological membranes.

The synthesis of N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is known for its strain and reactivity, which can be leveraged to introduce functional groups in a controlled manner. Advanced synthetic techniques such as transition metal-catalyzed reactions or organometallic chemistry have enabled the construction of complex cyclic systems like this one with high precision. These methods not only facilitate the preparation of the target molecule but also allow for easy diversification of its structure, enabling rapid screening for bioactivity.

Recent advancements in computational chemistry have further accelerated the discovery process for novel compounds like N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine. Molecular modeling techniques can predict how this compound might interact with biological targets based on its three-dimensional structure. By integrating experimental data with computational predictions, researchers can design more effective drug candidates with fewer failures in later stages of development. This interdisciplinary approach is particularly valuable when dealing with complex molecules that require multiple rounds of optimization.

The pharmaceutical industry has long been interested in developing small molecule inhibitors that target enzymes involved in disease pathways. The N-methyl group at the amine position in N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine could serve as a key feature for designing such inhibitors. By fine-tuning this moiety, chemists can modulate both potency and selectivity against specific enzyme targets. For example, if this compound were to interact with an enzyme involved in inflammation or pain signaling, modifications at the methyl group could enhance its binding affinity while minimizing off-target effects.

Another area where N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine shows promise is in the development of radioligands for positron emission tomography (PET) imaging. PET scans are invaluable tools for diagnosing and monitoring neurological disorders by allowing researchers to visualize receptor binding in vivo. Molecules similar to this one can be labeled with radioactive isotopes such as fluorine-18 or carbon-11 to create PET tracers that bind specifically to target receptors. The structural complexity of this compound makes it an attractive candidate for designing high-affinity radioligands that provide clear diagnostic images.

The future direction of research on N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine will likely involve exploring its derivatives and analogs through combinatorial chemistry or library synthesis approaches. These methods allow researchers to generate large collections of related compounds rapidly, enabling high-throughput screening for bioactivity. By systematically varying different functional groups within the molecular framework, scientists can identify lead compounds that exhibit desirable pharmacological properties before proceeding to more detailed optimization.

In conclusion, N-methyl-1-(1-methylcyclopropyl)cyclopropan-1-amine (CAS No. 1935085-52-1) represents an intriguing molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to expand along with advances in synthetic and computational chemistry techniques, compounds like this one will play an increasingly important role in shaping future treatments.